Cas no 1000526-58-8 ([3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile)

[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile structure
1000526-58-8 structure
Product Name:[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
CAS No:1000526-58-8
MF:C9H5F4N
MW:203.13631606102
MDL:MFCD09832250
CID:1124805
PubChem ID:20112158
Update Time:2025-08-04

[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile Chemical and Physical Properties

Names and Identifiers

    • [3-Fluoro-2-(trifluoromethyl)phenyl]acetonitrile
    • 3-Fluoro-2-(trifluoromethyl)phenylacetonitrile
    • 1000526-58-8
    • 2-[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
    • AKOS015956554
    • JS-4540
    • 2-(3-Fluoro-2-(trifluoromethyl)phenyl)acetonitrile
    • CS-0439529
    • MFCD09832250
    • [3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile
    • MDL: MFCD09832250
    • Inchi: 1S/C9H5F4N/c10-7-3-1-2-6(4-5-14)8(7)9(11,12)13/h1-3H,4H2
    • InChI Key: UADIGAUUNBZPDF-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(CC#N)=C1C(F)(F)F

Computed Properties

  • Exact Mass: 203.03581181g/mol
  • Monoisotopic Mass: 203.03581181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 23.8Ų

[3-fluoro-2-(trifluoromethyl)phenyl]acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB264188-1 g
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile; 97%
1000526-58-8
1g
€260.70 2022-06-11
abcr
AB264188-5 g
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile; 97%
1000526-58-8
5g
€922.90 2022-06-11
Apollo Scientific
PC302954-1g
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile
1000526-58-8 98%
1g
£124.00 2025-02-21
Apollo Scientific
PC302954-5g
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile
1000526-58-8 98%
5g
£496.00 2025-02-21
Apollo Scientific
PC302954-10g
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile
1000526-58-8 98%
10g
£843.00 2025-02-21
abcr
AB264188-1g
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile, 97%; .
1000526-58-8 97%
1g
€260.20 2025-04-22
abcr
AB264188-5g
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile, 97%; .
1000526-58-8 97%
5g
€921.00 2025-04-22
1PlusChem
1P0090TC-1g
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile
1000526-58-8
1g
$210.00 2023-12-27
1PlusChem
1P0090TC-5g
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile
1000526-58-8
5g
$752.00 2023-12-27
1PlusChem
1P0090TC-10g
3-Fluoro-2-(trifluoromethyl)phenylacetonitrile
1000526-58-8
10g
$1253.00 2023-12-27
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司